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Compound of Interest

Compound Name: Tgmac

Cat. No.: B1214906 Get Quote

For researchers, scientists, and drug development professionals working with transgenic mice

in the context of prion disease, referred to herein as TgMac, ensuring stringent safety

measures is paramount. Prions, the causative agents of transmissible spongiform

encephalopathies (TSEs), are exceptionally resilient proteinaceous infectious particles that

resist conventional sterilization and decontamination methods. Adherence to strict biosafety

protocols is therefore essential to mitigate the risk of transmission and ensure a safe laboratory

environment.

This guide provides immediate and essential safety and logistical information, including

personal protective equipment (PPE), operational plans for handling TgMac models, and

disposal procedures for contaminated materials.

Biosafety Level and Containment
Work involving prion-infected animals and tissues necessitates specific biosafety levels to

minimize risk.

Biosafety Level 2 (BSL-2): This level is recommended for most laboratory procedures

involving animal-derived prions and tissues from TgMac models.

Biosafety Level 3 (BSL-3) Practices: For procedures with a high potential for aerosol

generation, such as sonication or homogenization of tissues, or when working with high

concentrations of prions, BSL-3 practices should be implemented within a BSL-2 facility. This

includes the use of a certified Class II Biological Safety Cabinet (BSC).
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to prions. All

personnel must be trained in the proper use and removal of PPE.

PPE Component Specification Rationale

Gloves Double nitrile gloves
Provides an additional barrier

against contamination.

Cut-resistant gloves

Recommended when handling

sharps or instruments that

could cause punctures.

Lab Coat
Disposable, solid-front, back-

closing gown

Prevents contamination of

personal clothing and reduces

the risk of exposure.

Eye Protection
Safety glasses with side

shields or goggles

Protects the eyes from

splashes of infectious

materials.

Face Protection Face shield

Must be used in conjunction

with eye protection when there

is a risk of splashes to the

face.

Respiratory Protection Respirator

May be required based on a

risk assessment of procedures

that could generate aerosols.

Experimental Workflow and Handling Procedures
A systematic approach to handling TgMac models and associated materials is crucial for safety

and experimental integrity.
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Pre-Procedure

Procedure

Post-Procedure

Don PPE

Prepare BSC

Assemble Materials

Animal Handling

Tissue Collection

Homogenization

Decontaminate Surfaces

Segregate Waste

Doff PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection & Segregation

Contaminated Materials

Sharps Dry Waste Liquid Waste

Puncture-Resistant Sharps Container

Place in

Labeled Biohazard Bags

Double-bag in

Decontamination

Chemically treat

Incineration Sanitary Sewer

Dispose via

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety Protocols for Handling Prion-Infected
Transgenic Mice (TgMac)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214906#personal-protective-equipment-for-
handling-tgmac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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